Cas no 1190322-50-9 (3,7-Diiodo-6-hydroxy Indazole)

• Product Name: 3,7-Diiodo-6-hydroxy Indazole
• CAS No: 1190322-50-9
• MF: C₇H₄I₂N₂O
• MW: 385.928405761719
• CID: 1208451
• PubChem ID: 136268829
• Update Time: 2025-05-25

3,7-Diiodo-6-hydroxy Indazole Chemical and Physical Properties

Names and Identifiers

• 3,7-diiodo-1h-indazol-6-ol
• 1190322-50-9
• 3,7-DIIODO-6-HYDROXY INDAZOLE
• 1H-Indazol-6-ol, 3,7-diiodo-
• 3,7-diiodo-2H-indazol-6-ol
• 3,7-Diiodo-6-hydroxy Indazole

• Inchi： 1S/C7H4I2N2O/c8-5-4(12)2-1-3-6(5)10-11-7(3)9/h1-2,12H,(H,10,11)
• InChI Key： IMSGWEAWKXEYQE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2=C(NN=C21)I)O

Computed Properties

• Exact Mass: 385.84131g/mol
• Monoisotopic Mass: 385.84131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.9Ų

Additional information on 3,7-Diiodo-6-hydroxy Indazole

Comprehensive Overview of 3,7-Diiodo-6-hydroxy Indazole (CAS No. 1190322-50-9): Properties, Applications, and Research Insights

3,7-Diiodo-6-hydroxy Indazole (CAS 1190322-50-9) is a halogenated indazole derivative that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This compound, characterized by the presence of two iodine atoms at the 3- and 7-positions and a hydroxyl group at the 6-position, serves as a versatile intermediate in organic synthesis and drug discovery. Its molecular formula, C₇H₄I₂N₂O, and precise molecular weight (353.93 g/mol) make it a subject of interest for researchers exploring iodinated heterocycles and their applications.

The growing demand for halogenated indazoles in medicinal chemistry is driven by their role in modulating enzyme activity and receptor binding. 3,7-Diiodo-6-hydroxy Indazole is particularly notable for its potential as a scaffold in kinase inhibitors and anti-inflammatory agents, aligning with current trends in targeted drug design. Recent studies highlight its relevance in addressing oxidative stress-related diseases, a hot topic in biomedical research. Researchers frequently search for "iodo-indazole synthesis" or "CAS 1190322-50-9 applications," reflecting the compound's niche yet expanding utility.

From a synthetic perspective, 3,7-Diiodo-6-hydroxy Indazole is typically prepared via electrophilic aromatic iodination of 6-hydroxyindazole precursors, followed by purification through recrystallization. Its stability under ambient conditions and solubility in polar organic solvents like DMSO and methanol facilitate its use in high-throughput screening assays. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is critical for structure-activity relationship (SAR) studies.

In the context of green chemistry, efforts to optimize the synthesis of 3,7-Diiodo-6-hydroxy Indazole with reduced waste and energy consumption are gaining traction. This aligns with broader industry shifts toward sustainable pharmaceutical manufacturing, a frequently searched topic among chemists. Additionally, the compound's potential role in photodynamic therapy (PDT) and fluorescence labeling has sparked interest, as these areas intersect with advancements in cancer research and diagnostic imaging.

Safety and handling of CAS 1190322-50-9 adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While not classified as hazardous under typical conditions, its iodine content warrants careful storage away from light and moisture to prevent degradation. Researchers often inquire about "stability of iodinated indazoles" or "commercial suppliers of 3,7-Diiodo-6-hydroxy Indazole," underscoring the need for reliable sourcing and handling guidelines.

Looking ahead, the exploration of 3,7-Diiodo-6-hydroxy Indazole in multi-target drug discovery and bioconjugation presents exciting opportunities. Its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, further enhances its appeal in constructing complex molecular architectures. As the scientific community continues to investigate indazole-based therapeutics, this compound remains a valuable tool for innovators tackling challenges in precision medicine and chemical biology.